Cas no 1234846-44-6 (Ethyl 3-(4-aminophenyl)-2-methylpropanoate)

• Product Name: Ethyl 3-(4-aminophenyl)-2-methylpropanoate
• CAS No: 1234846-44-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1082675
• PubChem ID: 46941402
• Update Time: 2025-10-29

Ethyl 3-(4-aminophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-aminophenyl)-2-methylpropanoate
• 4-Amino-alpha-methylbenzenepropanoic acid ethyl ester
• ethyl3-(4-aminophenyl)-2-methylpropanoate
• A25922
• SB78029
• ethyl 2-(4-aminobenzyl)propanoate
• ABSORGZZGNQXLE-UHFFFAOYSA-N
• DTXSID40677417
• AKOS015890914
• EN300-6511406
• DB-351302
• Ethyl2-(4-aminobenzyl)propanoate
• SCHEMBL2432711
• 1234846-44-6

• MDL： MFCD17676591
• Inchi： 1S/C12H17NO2/c1-3-15-12(14)9(2)8-10-4-6-11(13)7-5-10/h4-7,9H,3,8,13H2,1-2H3
• InChI Key： ABSORGZZGNQXLE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 319 ºC
• Flash Point: 171 ºC

Additional information on Ethyl 3-(4-aminophenyl)-2-methylpropanoate

Ethyl 3-(4-aminophenyl)-2-methylpropanoate: A Comprehensive Overview

Ethyl 3-(4-aminophenyl)-2-methylpropanoate, with the CAS number 1234846-44-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name Ethyl 3-(4-aminophenyl)-2-methylpropanoate itself highlights its key components: an ethyl ester group attached to a propanoate backbone, which is further substituted with a 4-aminophenyl group and a methyl group. These structural elements contribute to its diverse chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of Ethyl 3-(4-aminophenyl)-2-methylpropanoate, particularly its role as an intermediate in the production of bioactive molecules. Researchers have explored various synthetic pathways to optimize its preparation, including the use of catalytic methods that enhance yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of palladium-catalyzed coupling reactions significantly improved the efficiency of synthesizing this compound.

The chemical structure of Ethyl 3-(4-aminophenyl)-2-methylpropanoate plays a crucial role in its pharmacological activity. The presence of the amino group on the phenyl ring makes it a potential candidate for hydrogen bonding interactions, which are essential in drug-receptor interactions. Additionally, the ester group provides flexibility, allowing for further functionalization to tailor the compound's properties for specific therapeutic applications.

One of the most promising applications of Ethyl 3-(4-aminophenyl)-2-methylpropanoate lies in its use as a precursor for developing anti-inflammatory and analgesic agents. Recent research has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. A study conducted at the University of California highlighted that certain derivatives demonstrated superior efficacy compared to existing drugs, suggesting a potential breakthrough in this therapeutic area.

In terms of toxicity and safety profiles, Ethyl 3-(4-aminophenyl)-2-methylpropanoate has been subjected to rigorous testing to ensure its suitability for pharmaceutical applications. According to data from the National Toxicology Program, acute and chronic toxicity studies indicate that this compound exhibits low toxicity when administered within recommended dosage ranges. These findings are critical for advancing its use in drug development.

Looking ahead, ongoing research is focused on expanding the utility of Ethyl 3-(4-aminophenyl)-2-methylpropanoate by exploring its role in other therapeutic areas, such as neurodegenerative diseases and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative applications, underscoring the importance of this compound in modern drug discovery.